Cas no 91460-76-3 (2-Chloro-3-phenyl-1,3,2lambda~5~-oxazaphosphinan-2-one)

• Product Name: 2-Chloro-3-phenyl-1,3,2lambda~5~-oxazaphosphinan-2-one
• CAS No: 91460-76-3
• MF: C₉H₁₁ClNO₂P
• MW: 231.61590218544
• CID: 2813956
• PubChem ID: 13323660
• Update Time: 2024-03-01

2-Chloro-3-phenyl-1,3,2lambda~5~-oxazaphosphinan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,3,2-Oxazaphosphorine, 2-chlorotetrahydro-3-phenyl-, 2-oxide
• 2-Chloro-3-phenyl-1,3,2lambda~5~-oxazaphosphinan-2-one

• Inchi： 1S/C9H11ClNO2P/c10-14(12)11(7-4-8-13-14)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
• InChI Key： ZSYJPPNDCNGJPC-UHFFFAOYSA-N
• SMILES： ClP1(N(C2C=CC=CC=2)CCCO1)=O

Computed Properties

• Exact Mass: 231.0215933g/mol
• Monoisotopic Mass: 231.0215933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazaphosphinanes